Cas no 1361517-80-7 (6-(Perchlorophenyl)-2,3,5-trifluoropyridine)

• Product Name: 6-(Perchlorophenyl)-2,3,5-trifluoropyridine
• CAS No: 1361517-80-7
• MF: C₁₁HCl₅F₃N
• MW: 381.392548322678
• CID: 4923598
• Update Time: 2025-10-28

6-(Perchlorophenyl)-2,3,5-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Perchlorophenyl)-2,3,5-trifluoropyridine

• Inchi： 1S/C11HCl5F3N/c12-5-4(6(13)8(15)9(16)7(5)14)10-2(17)1-3(18)11(19)20-10/h1H
• InChI Key： MBEVJUKOMUAZIZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC(=C(N=1)F)F)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 336
• XLogP3: 6.3
• Topological Polar Surface Area: 12.9

Additional information on 6-(Perchlorophenyl)-2,3,5-trifluoropyridine

Comprehensive Overview of 6-(Perchlorophenyl)-2,3,5-trifluoropyridine (CAS No. 1361517-80-7)

6-(Perchlorophenyl)-2,3,5-trifluoropyridine (CAS No. 1361517-80-7) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and advanced material science. This compound, characterized by its unique perchlorophenyl and trifluoropyridine moieties, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and electronic materials.

The growing demand for fluorinated compounds in modern chemistry has positioned 6-(Perchlorophenyl)-2,3,5-trifluoropyridine as a compound of interest. Its molecular structure, featuring a perchlorinated benzene ring attached to a fluorinated pyridine core, offers distinct electronic properties that are advantageous in catalysis and material engineering. Recent studies highlight its role in designing high-performance polymers and photoactive materials, aligning with the global push toward sustainable and energy-efficient technologies.

One of the key reasons behind the rising popularity of CAS No. 1361517-80-7 is its versatility in cross-coupling reactions, a topic frequently searched by chemists and researchers. The compound's ability to participate in palladium-catalyzed reactions and nucleophilic substitutions makes it a preferred choice for constructing complex molecular architectures. This aligns with the broader trend of optimizing green chemistry processes, where efficiency and selectivity are paramount.

In the agrochemical sector, 6-(Perchlorophenyl)-2,3,5-trifluoropyridine has been investigated as a precursor for next-generation pesticides. Its fluorine-rich structure enhances bioavailability and target specificity, addressing the urgent need for environmentally friendly pest control solutions. This resonates with current consumer concerns about food safety and sustainable agriculture, topics that dominate online discussions and search queries.

From a synthetic perspective, the compound's thermal stability and solubility profile make it suitable for high-temperature applications, such as OLED manufacturing and semiconductor coatings. These attributes are particularly relevant given the surge in interest around flexible electronics and wearable technology. Industry experts often search for heat-resistant fluorinated intermediates, further underscoring the relevance of CAS No. 1361517-80-7 in cutting-edge research.

Quality control and scalability are critical considerations for manufacturers working with 6-(Perchlorophenyl)-2,3,5-trifluoropyridine. Advanced analytical techniques, such as HPLC and GC-MS, are employed to ensure purity and consistency, meeting the stringent requirements of pharmaceutical GMP and industrial standards. This focus on quality aligns with the broader industry shift toward precision chemistry and process optimization.

In summary, 6-(Perchlorophenyl)-2,3,5-trifluoropyridine (CAS No. 1361517-80-7) represents a compelling example of how fluorinated heterocycles are driving innovation across multiple disciplines. Its applications in agrochemicals, electronics, and advanced materials highlight its versatility, while its synthetic utility underscores its importance in modern chemistry. As research continues to uncover new possibilities, this compound is poised to remain a focal point for scientists and engineers alike.